Cas no 203179-98-0 (4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine)

• Product Name: 4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• CAS No: 203179-98-0
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 6275532
• PubChem ID: 15376516
• Update Time: 2025-08-05

4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• EN300-733242
• AKOS017529522
• 203179-98-0

• Inchi： 1S/C7H9N5O/c1-2-13-6-4-3-9-12-5(4)10-7(8)11-6/h3H,2H2,1H3,(H3,8,9,10,11,12)
• InChI Key： HHIRKTWNEDZFSM-UHFFFAOYSA-N
• SMILES： O(CC)C1=C2C=NNC2=NC(N)=N1

Computed Properties

• Exact Mass: 179.08070993g/mol
• Monoisotopic Mass: 179.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.7Ų

Additional information on 4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine

Professional Introduction to 4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine (CAS No. 203179-98-0)

4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities. This compound belongs to the pyrazolopyrimidine class, a scaffold that is widely recognized for its role in the development of various therapeutic agents. The presence of an ethoxy group at the 4-position and an amine group at the 6-position of the pyrazolopyrimidine core contributes to its unique chemical and pharmacological properties.

The< strong>CAS number 203179-98-0 uniquely identifies this compound and serves as a critical reference for researchers and regulatory bodies. The systematic naming of this compound reflects its structural composition, highlighting the importance of adhering to IUPAC nomenclature standards in chemical communication. This ensures clarity and consistency across scientific literature and patents.

Recent studies have explored the< strong>pharmacological potential of< strong>4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine in various disease models. One of the most promising areas of research has been its role as an inhibitor of kinases, which are enzymes involved in cell signaling pathways. Kinase inhibitors have been successfully utilized in the treatment of cancers, inflammatory diseases, and other disorders characterized by dysregulated signaling.

In particular, research has focused on the compound's ability to interact with tyrosine kinases, a subclass of kinases that play a crucial role in cell growth and differentiation. By binding to these kinases, 4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine can modulate downstream signaling cascades, potentially leading to therapeutic effects. Preliminary in vitro studies have demonstrated inhibitory activity against several tyrosine kinases, suggesting its utility as a lead compound for further drug development.

The< strong>structure-activity relationship (SAR) of< strong>4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine has been extensively studied to optimize its pharmacological profile. Modifications to the pyrazolopyrimidine core, such as changes to the substituents at the 4- and 6-positions, can significantly influence its potency and selectivity. For instance, replacing the ethoxy group with other electron-withdrawing or electron-donating groups may alter its binding affinity to target proteins.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between 4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine and its biological targets. Molecular docking simulations can predict how this compound binds to kinase active sites, providing insights into its mechanism of action. These computational approaches are often combined with experimental validation to accelerate the drug discovery process.

The< strong>SAR studies have identified several derivatives of< strong>4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine that exhibit enhanced activity or selectivity. For example, certain analogs have shown improved inhibition against specific kinases while maintaining low toxicity profiles. These findings highlight the importance of structural optimization in developing effective therapeutic agents.

In addition to kinase inhibition, research has also explored other potential applications of< strong>4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine. Its ability to modulate other signaling pathways has been investigated, including those involved in inflammation and immune responses. Given the complex interplay between these pathways and various diseases, this compound may offer multifaceted therapeutic benefits.

The< strong>biochemical properties of< strong>CAS No. 203179-98-0, such as solubility and stability, are critical factors that influence its formulation and delivery. Optimizing these properties can enhance bioavailability and efficacy. Techniques such as crystal engineering and prodrug design are being explored to improve the pharmacokinetic profile of this compound.

Emerging evidence suggests that< strong>4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine may also have applications in neurodegenerative diseases. Studies have indicated that kinase dysregulation is associated with several neurological disorders, making kinase inhibitors potential candidates for therapeutic intervention. Further research is needed to fully elucidate their mechanisms of action in these contexts.

The< strong>catalytic activity of this compound has also been studied in various chemical transformations relevant to drug synthesis. Its heterocyclic structure provides a versatile platform for developing novel synthetic methodologies. Such advancements can streamline the production process for related compounds with similar pharmacological profiles.

In conclusion,< strong>CAS No. 203179-98-0, identified as4-Ethoxy-1H-pyrazolo[3,4-d]pyrimidin- 6- amine, represents a promising scaffold for pharmaceutical development. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds likeCAS No. 203179- 98- 0will undoubtedly play a significant role in shaping future treatments.